Cas no 6271-60-9 ( )

• Product Name: &nbsp
• CAS No: 6271-60-9
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• CID: 957423
• PubChem ID: 412002
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(4-methylphenyl)-1-phenylethanamine
• AC1L92JO
• AG-G-30830
• CTK5B5733
• KB-258940
• N-METHYL-2-(4-METHYLPHENYL)-1-PHENYL-ETHANAMINE
• 6271-60-9
• AKOS005838951
• DTXSID10328565
• N-Methyl-2-(4-methylphenyl)-1-phenylethan-1-amine
• SCHEMBL11099393
•  

• Inchi： 1S/C16H19N/c1-13-8-10-14(11-9-13)12-16(17-2)15-6-4-3-5-7-15/h3-11,16-17H,12H2,1-2H3
• InChI Key： TXFQRXXAMKZVOG-UHFFFAOYSA-N
• SMILES： N(C)C(C1C=CC=CC=1)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 225.15187
• Monoisotopic Mass: 225.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03
• LogP: 4.69110